Cas no 501374-10-3 (1(2H)-Naphthalenone, 3,4-dihydro-8-phenyl-)

1(2H)-Naphthalenone, 3,4-dihydro-8-phenyl- structure
501374-10-3 structure
Product name:1(2H)-Naphthalenone, 3,4-dihydro-8-phenyl-
CAS No:501374-10-3
MF:C16H14O
MW:222.28176
CID:1559398
PubChem ID:12104191

1(2H)-Naphthalenone, 3,4-dihydro-8-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 3,4-dihydro-8-phenyl-
    • 8-phenyl-3,4-dihydro-2H-naphthalen-1-one
    • DTXSID80477635
    • 8-phenyl-1-tetralone
    • 501374-10-3
    • 8-Phenyl-3,4-dihydronaphthalen-1(2H)-one
    • Inchi: InChI=1S/C16H14O/c17-15-11-5-9-13-8-4-10-14(16(13)15)12-6-2-1-3-7-12/h1-4,6-8,10H,5,9,11H2
    • InChI Key: ZNPPRZCOXXBMMQ-UHFFFAOYSA-N
    • SMILES: C1CC2=C(C(=O)C1)C(=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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